Cas no 1807273-88-6 (Methyl 5-chloromethyl-3,4-difluorobenzoate)

• Product Name: Methyl 5-chloromethyl-3,4-difluorobenzoate
• CAS No: 1807273-88-6
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 4953489
• Update Time: 2025-06-14

Methyl 5-chloromethyl-3,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-3,4-difluorobenzoate

• Inchi： 1S/C9H7ClF2O2/c1-14-9(13)5-2-6(4-10)8(12)7(11)3-5/h2-3H,4H2,1H3
• InChI Key： XJACAHQSXJZVKZ-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=C(C(=O)OC)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Additional information on Methyl 5-chloromethyl-3,4-difluorobenzoate

Comprehensive Overview of Methyl 5-chloromethyl-3,4-difluorobenzoate (CAS No. 1807273-88-6)

Methyl 5-chloromethyl-3,4-difluorobenzoate (CAS No. 1807273-88-6) is a fluorinated aromatic ester with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This compound, characterized by its chloromethyl and difluoro substituents, has garnered attention for its versatility in organic transformations. Researchers and industries are increasingly exploring its potential due to the rising demand for fluorinated compounds in drug discovery and specialty chemicals.

The structural uniqueness of Methyl 5-chloromethyl-3,4-difluorobenzoate lies in its benzoate backbone, which allows for selective functionalization. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in synthesizing protease inhibitors and kinase-targeting molecules, aligning with the growing interest in targeted therapies and precision medicine.

From an industrial perspective, this compound is synthesized via controlled esterification and halogenation processes, ensuring high purity and yield. Its compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) expands its utility in creating complex architectures. Environmental considerations are also addressed through optimized green chemistry protocols, reducing waste and energy consumption—a topic highly relevant to sustainable chemical manufacturing trends.

Analytical characterization of CAS No. 1807273-88-6 typically involves NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with regulatory standards. FAQs from the scientific community often focus on its storage conditions (recommended: inert atmosphere, -20°C) and compatibility with common reagents. Notably, searches for "difluorobenzoate derivatives" and "chloromethylation techniques" have surged, reflecting its niche yet expanding applications.

In material science, Methyl 5-chloromethyl-3,4-difluorobenzoate contributes to the development of liquid crystals and polymeric coatings, leveraging its thermal stability and electronic properties. Innovations in OLED materials and flexible electronics further drive its adoption. As the industry shifts toward high-performance materials, this compound’s role is poised to grow, supported by patent filings and academic publications.

To conclude, Methyl 5-chloromethyl-3,4-difluorobenzoate exemplifies the intersection of synthetic chemistry and applied sciences. Its multifaceted uses—from life sciences to advanced materials—underscore its importance in modern research. For those exploring "fluorinated benzoate synthesis" or "CAS 1807273-88-6 suppliers," this compound offers a compelling case study in innovation and utility.